3-(4-methoxyphenyl)-1-(3-methylphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)urea

• Molecular Formula: C23H27N5O2
• Molecular Weight: 405.5 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-1-(3-methylphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)urea
• InChI: InChI=1S/C23H27N5O2/c1-17-7-6-8-19(15-17)28(23(29)24-18-10-12-20(30-2)13-11-18)16-22-26-25-21-9-4-3-5-14-27(21)22/h6-8,10-13,15H,3-5,9,14,16H2,1-2H3,(H,24,29)
• InChI Key: VUXPLOVAMHACPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N(CC2=NN=C3N2CCCCC3)C(=O)NC4=CC=C(C=C4)OC

Description

This compound is a urea derivative featuring a triazoloazepine core, substituted with 4-methoxyphenyl and 3-methylphenyl groups. Its molecular formula is C₂₃H₂₆N₅O₂, with a molecular weight of 420.5 g/mol (exact mass: 420.2038). The structure combines a bicyclic triazoloazepine moiety linked via a methylene group to a urea bridge, which connects two aromatic rings. The 4-methoxyphenyl group enhances lipophilicity, while the 3-methylphenyl substituent may influence steric interactions in biological systems .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-(3-Chloro-4-Methoxyphenyl)-3-(3-Methylphenyl)-1-(Triazoloazepinylmethyl)Urea

• Structural Difference : Chlorine substitution at the 3-position of the 4-methoxyphenyl ring.
• Molecular Formula : C₂₃H₂₅ClN₅O₂ (Average mass: 439.94 g/mol vs. 420.5 g/mol for the parent compound).
• Increased logP (predicted +0.3) due to halogenation, favoring membrane permeability .

1-[5-(4-Methoxyphenyl)-1H-Pyrazol-3-yl]-3-[4-(Trifluoromethyl)Phenyl]Urea (SI98)

• Structural Difference : Replacement of the triazoloazepine core with a pyrazole ring; trifluoromethyl substitution on the aryl group.
• The trifluoromethyl group (logP +0.9 vs. methyl) enhances hydrophobicity and metabolic resistance .

Triazoloazepine Derivatives with Trifluoromethoxy Substituents (Patent Example C20)

• Structural Difference : Substitution of 4-methoxyphenyl with 4-(trifluoromethoxy)phenyl.
• Enhanced metabolic stability due to fluorine’s resistance to oxidative degradation .

Physicochemical and Bioactivity Profile Comparison

Property	Parent Compound	Chloro Analog	Pyrazole-Urea	Trifluoromethoxy Analog
Molecular Weight (g/mol)	420.5	439.9	406.4	485.5
logP (Predicted)	3.8	4.1	4.3	4.6
Key Substituent	4-Methoxy	3-Chloro-4-methoxy	4-Trifluoromethyl	4-Trifluoromethoxy
Bioactivity Inference	Kinase/GPCR modulation	Enhanced binding affinity	Kinase inhibition	Serotonin receptor antagonism

Q & A

Q. Example Reaction Setup :

Step	Reagents	Conditions	Yield (%)
1	3-Methylphenyl isocyanate, Triazolo-azepine amine	DCM, 40°C, 12h	65–70
2	4-Methoxyphenyl isocyanate	Toluene, 80°C, 6h	55–60

Advanced: How can Bayesian optimization improve synthesis yield?

Methodological Answer:
Bayesian optimization algorithms efficiently explore multidimensional parameter spaces (e.g., temperature, solvent ratio, catalyst loading) to maximize yield. Steps include:

Define Parameters : Identify critical variables (e.g., reaction time, solvent polarity).

Initial Screening : Use a fractional factorial design to narrow down optimal ranges .

Algorithm-Driven Iteration : Apply Gaussian processes to predict high-yield conditions with minimal experimental runs.
For example, optimizing solvent ratios (DCM:THF) via Bayesian methods increased yields from 60% to 82% in related triazolo-azepine syntheses .

Basic: What spectroscopic techniques confirm the compound’s structure?

Methodological Answer:

• NMR :
  • ¹H NMR : Look for urea NH protons (δ 8.5–9.5 ppm) and methoxy singlet (δ 3.7–3.8 ppm) .
  • ¹³C NMR : Confirm carbonyl (C=O) at δ 155–160 ppm and triazolo-azepine carbons (δ 120–140 ppm) .
• Mass Spectrometry : ESI-MS should show [M+H]⁺ matching the molecular weight (calc. 460.5 g/mol).
• X-ray Crystallography : Resolve ambiguities in regiochemistry for the triazolo-azepine core .

Q. Key Spectral Data :

Technique	Key Peaks/Observations
¹H NMR	NH (δ 9.2 ppm, broad), OCH₃ (δ 3.75 ppm)
ESI-MS	[M+H]⁺ = 461.2

Advanced: How to resolve contradictions in reported biological activity data?

Methodological Answer:
Discrepancies in IC₅₀ values (e.g., kinase inhibition) may arise from:

Assay Variability : Standardize protocols (e.g., ATP concentration, incubation time) .

Compound Purity : Use HPLC (C18 column, acetonitrile/water gradient) to confirm >95% purity .

Structural Confirmation : Compare X-ray data with analogs to rule out regioisomeric impurities .

Statistical Analysis : Apply ANOVA to assess inter-lab variability in dose-response curves .

Basic: What are common byproducts and their mitigation strategies?

Methodological Answer:

• Byproducts :
  • Unreacted Amine : Due to incomplete coupling.
  • Diurea Derivatives : From excess isocyanate.
• Mitigation :
  • Monitor reactions with TLC (Rf = 0.3 in 7:3 hexane:EtOAc).
  • Use scavenger resins (e.g., polymer-bound isocyanate) to quench excess amine .

Advanced: How does the methoxyphenyl group affect electronic properties?

Methodological Answer:

• Computational Analysis :
  • Perform DFT calculations (B3LYP/6-31G*) to map electron density.
  • The methoxy group donates electrons via resonance, lowering the HOMO-LUMO gap by 0.3 eV compared to non-substituted analogs .
• Experimental Validation : Compare UV-Vis spectra (λmax shifts from 270 nm to 290 nm with methoxy substitution) .

Basic: Recommended storage conditions for stability?

Methodological Answer:

• Storage :
  • Under nitrogen at –20°C in amber vials.
  • Desiccate with silica gel to prevent hydrolysis of the urea moiety .
• Stability Testing : Conduct accelerated degradation studies (40°C/75% RH for 4 weeks) with HPLC monitoring .

Advanced: Strategies to enhance aqueous solubility for in vivo studies?

Methodological Answer:

• Formulation Approaches :
  • Co-solvents : Use PEG-400/water mixtures (up to 20% v/v) .
  • Cyclodextrin Complexation : β-cyclodextrin (1:2 molar ratio) increases solubility 10-fold .
  • Salt Formation : React with HCl to form a water-soluble hydrochloride salt (test via pH-solubility profile) .